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Compound of Interest

Compound Name: angeloylbinankadsurin A

Cat. No.: B13074472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and isolation of
angeloylbinankadsurin A, a bioactive lignan found in plants of the Kadsura genus. This
document details the methodologies for its extraction from natural sources, purification, and
structural elucidation, supported by quantitative data and procedural diagrams.

Discovery from Natural Sources

Angeloylbinankadsurin A belongs to the family of dibenzocyclooctadiene lignans, a class of
secondary metabolites prevalent in the Schisandraceae family, particularly within the genus
Kadsura.[1][2] These plants have a long history of use in traditional medicine, especially in
China, for treating a variety of ailments, which has prompted scientific investigation into their
chemical constituents.[1][2]

The discovery of angeloylbinankadsurin A and related compounds, such as angeloylgomisin
R and R(+)-angeloylgomisin M1, originated from phytochemical studies on the roots and stems
of Kadsura longipedunculata and Kadsura coccinea.[3][4] These investigations aim to isolate
and identify novel bioactive molecules that could serve as leads for new drug development.
The general workflow for such a discovery process is outlined below.
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Isolation & Elucidation Phase

Chromatographic Separation
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Pure Angeloylbinankadsurin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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